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Compound of Interest

Compound Name: ZYF0033

CAS No.: 2380300-79-6

Cat. No.: B10861361

Get Quote

Introduction

ZYF0033 is a potent and orally active inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1), a

crucial negative regulator of T-cell activation.[1][2][3] By inhibiting HPK1, ZYF0033 has been

shown to enhance anti-tumor immune responses, leading to increased proliferation and

activation of T-cells and greater infiltration of immune cells into the tumor microenvironment in

preclinical syngeneic mouse models.[1][2] To evaluate the efficacy and mechanism of action of

ZYF0033 in a system that more closely mimics the human immune system, the use of

humanized mouse models is an essential next step.

This document provides detailed application notes and protocols for preclinical studies of

ZYF0033 utilizing a humanized mouse model engrafted with human hematopoietic stem cells

(Hu-HSC). These models provide a long-term, stable reconstitution of a multi-lineage human

immune system, making them ideal for studying the effects of immunomodulatory agents like

ZYF0033 on human immune cells in an in vivo setting.
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The following tables represent expected outcomes from a study evaluating ZYF0033 in a Hu-

HSC mouse model bearing a human tumor xenograft.

Table 1: ZYF0033 Efficacy on Tumor Growth

Treatment
Group

N
Mean Tumor
Volume (Day
21) (mm³)

Standard
Deviation

% Tumor
Growth
Inhibition (TGI)

Vehicle Control 10 1250 150 -

ZYF0033 (25

mg/kg)
10 750 120 40%

ZYF0033 (50

mg/kg)
10 450 100 64%

Anti-PD-1 10 600 130 52%

ZYF0033 (50

mg/kg) + Anti-

PD-1

10 200 80 84%

Table 2: Immunophenotyping of Tumor-Infiltrating Lymphocytes (TILs)

Treatment
Group

% CD8+ of
CD45+

% CD4+ of
CD45+

CD8+/CD4+
Ratio

% Ki67+ of
CD8+

%
Granzyme
B+ of CD8+

Vehicle

Control
15 30 0.5 10 15

ZYF0033 (50

mg/kg)
35 25 1.4 40 50

Anti-PD-1 30 28 1.1 35 45

ZYF0033 (50

mg/kg) + Anti-

PD-1

50 20 2.5 65 75
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Table 3: Cytokine Levels in Peripheral Blood

Treatment Group IFN-γ (pg/mL) TNF-α (pg/mL) IL-2 (pg/mL)

Vehicle Control 50 80 20

ZYF0033 (50 mg/kg) 250 180 100

Anti-PD-1 200 150 80

ZYF0033 (50 mg/kg)

+ Anti-PD-1
500 350 200

Experimental Protocols
Protocol 1: Generation of Hu-HSC Humanized Mice
Objective: To create immunodeficient mice with a reconstituted human immune system.

Materials:

NOD-scid IL2Rγnull (NSG) mice (6-8 weeks old)

Human CD34+ Hematopoietic Stem Cells (HSCs)

Busulfan (or other myeloablative agent)

Sterile PBS

Flow cytometry antibodies (for chimerism analysis)

Procedure:

Myeloablation: Condition NSG mice with a sublethal dose of busulfan to create space in the

bone marrow for human HSC engraftment.

HSC Injection: 24 hours post-conditioning, inject 1-2 x 105 human CD34+ HSCs

intravenously into each mouse.
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Engraftment Period: House the mice in a sterile environment for 12-16 weeks to allow for the

development and maturation of a multi-lineage human immune system.

Chimerism Monitoring: At 12 weeks post-injection, collect peripheral blood and perform flow

cytometry to determine the percentage of human CD45+ cells. A chimerism level of >25% is

considered successful engraftment.

Protocol 2: Tumor Xenograft Implantation and ZYF0033
Treatment
Objective: To establish a human tumor model and evaluate the anti-tumor efficacy of ZYF0033.

Materials:

Hu-HSC mice with successful engraftment

Human cancer cell line (e.g., A549 lung carcinoma)

Matrigel

ZYF0033

Vehicle solution (e.g., 0.5% methylcellulose)

Calipers

Procedure:

Tumor Implantation: Subcutaneously implant 5 x 106 A549 cells mixed with Matrigel into the

flank of each Hu-HSC mouse.

Tumor Growth Monitoring: Monitor tumor growth by measuring with calipers every 2-3 days.

Calculate tumor volume using the formula: (Length x Width2) / 2.

Treatment Initiation: When tumors reach an average volume of 100-150 mm³, randomize

mice into treatment groups (as described in Table 1).
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Drug Administration: Administer ZYF0033 or vehicle control orally, once daily. For

combination therapy, administer anti-PD-1 antibody intraperitoneally twice a week.

Endpoint: Continue treatment for 21 days or until tumors in the control group reach the

predetermined endpoint size. Euthanize mice and collect tumors and blood for further

analysis.

Protocol 3: Analysis of Tumor-Infiltrating Lymphocytes
(TILs)
Objective: To characterize the immune cell populations within the tumor microenvironment.

Materials:

Excised tumors

Collagenase D, DNase I

RPMI-1640 medium

70 µm cell strainers

FACS buffer (PBS + 2% FBS)

Human-specific antibodies for flow cytometry (e.g., CD45, CD3, CD4, CD8, Ki67, Granzyme

B)

Procedure:

Tumor Digestion: Mince the excised tumors and digest with Collagenase D and DNase I in

RPMI-1640 for 30-60 minutes at 37°C to create a single-cell suspension.

Cell Filtration: Pass the digested tissue through a 70 µm cell strainer to remove debris.

Red Blood Cell Lysis: If necessary, perform red blood cell lysis.

Cell Staining: Stain the single-cell suspension with a cocktail of fluorescently labeled

antibodies against human immune cell markers. Include a viability dye to exclude dead cells.
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Flow Cytometry: Acquire data on a flow cytometer and analyze the proportions of different

immune cell subsets as outlined in Table 2.
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Caption: ZYF0033 inhibits HPK1, preventing downstream negative regulation of T-cell

activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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